4-(1,3-Thiazol-2-yl)butan-1-amine

• CAS No.: 60257-18-3
• Molecular Formula: C7H12N2S
• Molecular Weight: 156.25 g/mol
• IUPAC Name: 4-(1,3-thiazol-2-yl)butan-1-amine
• InChI: InChI=1S/C7H12N2S/c8-4-2-1-3-7-9-5-6-10-7/h5-6H,1-4,8H2
• InChI Key: SYQVPTTZKGJDGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N1)CCCCN

Description

4-(1,3-Thiazol-2-yl)butan-1-amine is a small organic compound featuring a thiazole ring linked to a butan-1-amine chain via a methylene bridge. This structural combination makes the compound a versatile intermediate in pharmaceutical and materials chemistry .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 4-(1,3-Thiazol-2-yl)butan-1-amine and analogous thiazole derivatives:

Compound Name	Molecular Formula	Substituents/Modifications	Molecular Weight (g/mol)	Key Properties/Applications	References
4-(1,3-Thiazol-2-yl)butan-1-amine	C₇H₁₁N₃S	Thiazol-2-yl + butan-1-amine chain	169.25	Intermediate for bioactive molecules
4-(1,3-Thiazol-4-yl)-1,3-thiazol-2-amine	C₆H₅N₃S₂	Bithiazole system (two fused thiazole rings)	183.26	Enhanced rigidity; potential H-bonding
4-[4-(Pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine dihydrochloride	C₁₂H₁₆Cl₂N₄S	Pyridinyl substitution + dihydrochloride salt	306.25	Improved solubility (ionic form); coordination chemistry applications
4-tert-Butyl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-amine	C₉H₁₃N₅S	tert-Butyl group + 1,2,4-triazole substituent	231.31	Anticancer activity; steric hindrance
3-(4-(Benzo[d]thiazol-2-yl)phenyl)-5-aryl-1,3,5-oxadiazinane-4-thiones	Variable	Benzo[d]thiazole + oxadiazinane-thione	~350–400 (estimated)	Broad-spectrum bioactivity (e.g., antitumor)

Structural and Functional Insights

Pyridinyl Substitution: The pyridinyl-thiazole hybrid (C₁₂H₁₆Cl₂N₄S) introduces a basic nitrogen atom, improving solubility in polar solvents and enabling metal coordination (e.g., in catalysis or metallodrugs) .

Bioactivity and Applications Anticancer Potential: Compounds like 4-tert-butyl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-amine demonstrate marked anticancer activity, attributed to the electron-deficient triazole ring and bulky tert-butyl group, which may disrupt DNA replication or enzyme function . Benzo[d]thiazole Derivatives: The extended aromatic system in benzo[d]thiazole-containing compounds enhances lipophilicity and membrane permeability, critical for antitumor agents .

Physicochemical Properties

• Solubility : The dihydrochloride salt form of 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine (C₁₂H₁₆Cl₂N₄S) significantly increases water solubility compared to the free base form of 4-(1,3-Thiazol-2-yl)butan-1-amine, which may be advantageous for drug formulation .
• Molecular Weight : Lower molecular weight compounds (e.g., C₇H₁₁N₃S) are more likely to exhibit favorable pharmacokinetics, such as oral bioavailability, compared to bulkier derivatives .